2-(2,5-dimethylphenyl)-N-[4-(4-methyl-1-piperazinyl)benzyl]acetamide

• IUPAC Name: 2-(2,5-dimethylphenyl)-N-[[4-(4-methylpiperazin-1-yl)phenyl]methyl]acetamide
• InChI: InChI=1S/C22H29N3O/c1-17-4-5-18(2)20(14-17)15-22(26)23-16-19-6-8-21(9-7-19)25-12-10-24(3)11-13-25/h4-9,14H,10-13,15-16H2,1-3H3,(H,23,26)
• InChI Key: SMFUGDCCERVJGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CC(=O)NCC2=CC=C(C=C2)N3CCN(CC3)C
• Molecular Formula: C22H29N3O
• Molecular Weight: 351.5 g/mol

Description

The compound of interest belongs to a broader class of chemicals characterized by the presence of piperazine and acetamide groups. These groups are often explored for their potential biological activities and applications in developing therapeutic agents. Research in this area focuses on synthesizing novel derivatives and evaluating their chemical and physical properties for various applications, including potential medicinal uses.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step chemical reactions starting from simple precursors. Techniques include the stepwise construction of the piperazine ring and subsequent modifications to introduce specific functional groups. For example, the synthesis of cyclic dipeptides using the construction of the piperazine-2,5-dione ring from simple precursors showcases the complexity and versatility of these synthesis methods (Acosta Quintero et al., 2018).

Molecular Structure Analysis

Molecular structure determination, often through X-ray crystallography or NMR spectroscopy, provides insights into the three-dimensional configuration of these compounds. This analysis is crucial for understanding the compound's chemical behavior and interaction with biological targets. For example, studies on the crystal structure of similar compounds reveal how specific substitutions on the piperazine ring or the acetamide group influence molecular conformation and potential intermolecular interactions (Ismailova et al., 2014).

Chemical Reactions and Properties

The chemical reactivity of compounds containing piperazine and acetamide groups can be influenced by various factors, including the nature of substituents and the molecular environment. These compounds participate in a range of chemical reactions, offering a basis for further chemical modifications and the synthesis of derivatives with desired properties.

Physical Properties Analysis

Physical properties such as solubility, melting point, and stability are essential for understanding the compound's behavior in different environments. These properties are determined through various analytical techniques and have significant implications for the compound's applicability in research and industry.

Chemical Properties Analysis

The chemical properties, including acidity/basicity (pKa), reactivity, and the presence of functional groups, dictate the compound's interactions and its potential biological activity. For instance, the pKa values of newly synthesized derivatives provide insight into their ionization states at physiological pH, influencing their solubility and absorption characteristics (Duran & Canbaz, 2013).

Scientific Research Applications

PET Imaging and Neurokinin(1) Receptor Investigation

A significant application of this compound, specifically [11C]R116301, is in positron emission tomography (PET) imaging for the investigation of central neurokinin(1) (NK1) receptors. This compound was prepared and evaluated as a potential PET ligand, showing promising results in the visualization of NK1 receptors in vivo. The study demonstrated preferential accumulation of radioactivity in specific brain regions in gerbils, indicating its potential for neuroscientific research (Van der Mey et al., 2005).

Applications in Pesticide Research

Another application is in the field of pesticides. N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, which share structural similarities with the compound , have been characterized by X-ray powder diffraction, indicating their potential as pesticides. These derivatives were studied for their physicochemical properties, which is crucial in the development of new pesticides (Olszewska, Tarasiuk, & Pikus, 2011).

Development of Biological Screening Agents

This compound and its derivatives have also been explored for various biological activities. For instance, benzyl and sulfonyl derivatives of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide (T2288) were synthesized and screened for antibacterial, antifungal, and anthelmintic activity. Some showed significant biological activities, highlighting their potential as screening agents in pharmacological research (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).

Synthesis Process Development

There's also research focused on the synthesis processes of related compounds, which is crucial for scaling up production for research or therapeutic use. For example, a practical process to make N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide is described, which is important for making such compounds more accessible for further research and development (Guillaume et al., 2003).

Drug Development and Analysis

Furthermore, there's ongoing research in the context of drug development, where similar compounds are being investigated for their potential therapeutic applications, as well as their metabolism and interaction with biological systems. This includes studies on the metabolism of Lu AA21004, a novel antidepressant, in which similar compounds are used as reference points (Hvenegaard et al., 2012).